Cas no 3298-40-6 (Propanedioic acid,2-oxo-, 1,3-dimethyl ester)

Propanedioic acid,2-oxo-, 1,3-dimethyl ester Properties

Names and Identifiers

• Propanedioic acid,2-oxo-, 1,3-dimethyl ester
• dimethyl 2-oxopropanedioate
• Dimethyl ketomalonate
• Dimethyl mesoxalate
• Dimethyl oxomalonate
• Mesoxalicacid, dimethyl ester
• Propanedioic acid, oxo-, dimethyl ester
• SCHEMBL5352787
• 2-oxo-propanedioic acid dimethyl ester
• Dimethyl 2-oxomalonate #
• AKOS015850914
• methoxycarbonyl ketone
• 3298-40-6
• 1,3-DIMETHYL 2-OXOPROPANEDIOATE
• DTXSID40338213
• Dimethyl2-oxomalonate
• Dimethyl 2-oxomalonate
• +Expand

• InChIKey： VVOCYQDSDXLBEA-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6O5/c1-9-4(7)3(6)5(8)10-2/h1-2H3
• SMILES： COC(C(C(OC)=O)=O)=O

Computed Properties

• Exact Mass: 146.02152329g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.02152329g/mol
• Heavy Atom Count: 10
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 69.7Ų